![molecular formula C26H25N3O7 B2853976 4-((6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(3,4-dimethoxyphenyl)benzamide CAS No. 1189682-06-1](/img/structure/B2853976.png)
4-((6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(3,4-dimethoxyphenyl)benzamide
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Description
4-((6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(3,4-dimethoxyphenyl)benzamide is a useful research compound. Its molecular formula is C26H25N3O7 and its molecular weight is 491.5. The purity is usually 95%.
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Scientific Research Applications
Plant Defence Metabolites
Benzoxazinoids, including compounds with structures related to 4-((6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(3,4-dimethoxyphenyl)benzamide, play a significant role in plant defense against biological threats. They are involved in allelopathy and serve as defense compounds. The structural backbone of these compounds has been explored for designing new antimicrobial agents, showing potential against pathogenic fungi and bacteria (Wouter J. C. de Bruijn, H. Gruppen, J. Vincken, 2018).
Antithrombotic Agents
Research into Factor Xa inhibitors, which are potential antithrombotic agents, has involved compounds with structural similarities to this compound. These studies have contributed to the development of potent, orally bioavailable inhibitors with selectivity against other serine proteases, highlighting the therapeutic potential in acute and chronic indications (H. Pauls, W. R. Ewing, Y. M. Choi-Sledeski, 2001).
Amyloid Imaging in Alzheimer's Disease
In the context of Alzheimer's disease, compounds structurally related to this compound have been explored for their potential as amyloid imaging ligands. These studies aim at measuring amyloid in vivo in the brain, which is crucial for understanding the pathophysiological mechanisms and early detection of Alzheimer's disease (A. Nordberg, 2008).
Environmental Remediation
Enzymes, in the presence of redox mediators, have been used to degrade various organic pollutants in wastewater. Studies have shown that certain redox mediators can enhance the efficiency of enzymatic degradation of recalcitrant compounds. This suggests potential environmental applications for compounds with redox-active functionalities similar to this compound (Maroof Husain, Q. Husain, 2007).
Properties
IUPAC Name |
4-[(6,7-dimethoxy-2,4-dioxo-1H-quinazolin-3-yl)methyl]-N-(3,4-dimethoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O7/c1-33-20-10-9-17(11-21(20)34-2)27-24(30)16-7-5-15(6-8-16)14-29-25(31)18-12-22(35-3)23(36-4)13-19(18)28-26(29)32/h5-13H,14H2,1-4H3,(H,27,30)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHIYQWNBZYGIHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC(=C(C=C4NC3=O)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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